molecular formula C9H11Cl2NO B6187914 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride CAS No. 2639441-01-1

8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Cat. No.: B6187914
CAS No.: 2639441-01-1
M. Wt: 220.09 g/mol
InChI Key: WHFPRVFOOAJNED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride” is a chemical compound . It is a solid substance . The IUPAC name for this compound is 7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10ClNO.ClH/c10-8-1-2-9-7 (5-8)6-11-3-4-12-9;/h1-2,5,11H,3-4,6H2;1H . This code provides a specific description of the molecule’s structure. For a detailed molecular structure, it is recommended to use molecular visualization tools.


Physical and Chemical Properties Analysis

This compound is a solid . Its molecular weight is 220.1 . It is stored at room temperature .

Safety and Hazards

The compound is classified under the GHS07 hazard class . It has the hazard statements H315 and H319, indicating that it can cause skin irritation and serious eye irritation . The precautionary statements are P305, P351, and P338 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves the reaction of 2-chlorobenzonitrile with ethylene oxide to form 2-chlorophenylglycidyl ether. This intermediate is then reacted with 2-aminophenol to form the target compound.", "Starting Materials": [ "2-chlorobenzonitrile", "ethylene oxide", "2-aminophenol" ], "Reaction": [ "Step 1: 2-chlorobenzonitrile is reacted with ethylene oxide in the presence of a base such as potassium hydroxide to form 2-chlorophenylglycidyl ether.", "Step 2: 2-chlorophenylglycidyl ether is then reacted with 2-aminophenol in the presence of a catalyst such as palladium on carbon to form 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine.", "Step 3: The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt of 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine." ] }

CAS No.

2639441-01-1

Molecular Formula

C9H11Cl2NO

Molecular Weight

220.09 g/mol

IUPAC Name

8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride

InChI

InChI=1S/C9H10ClNO.ClH/c10-8-2-1-7-6-11-3-4-12-9(7)5-8;/h1-2,5,11H,3-4,6H2;1H

InChI Key

WHFPRVFOOAJNED-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(CN1)C=CC(=C2)Cl.Cl

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.